Cas no 337-16-6 (methyl 3,3,3-trifluoro-2-hydroxy-2-methylpropanoate)

methyl 3,3,3-trifluoro-2-hydroxy-2-methylpropanoate structure

337-16-6 structure

Product Name:methyl 3,3,3-trifluoro-2-hydroxy-2-methylpropanoate

CAS No:337-16-6

MF:C₅H₇F₃O₃

MW:172.102492570877

CID:1459576

PubChem ID:13384224

Update Time:2025-08-05

methyl 3,3,3-trifluoro-2-hydroxy-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

- Propanoic acid, 3,3,3-trifluoro-2-hydroxy-2-methyl-, methyl ester
- methyl 3,3,3-trifluoro-2-hydroxy-2-methylpropanoate
- SCHEMBL361851
- DTXSID60538990
- 3,3,3-trifluoro-2-hydroxy-2-methyl-propionic acid methyl ester
- EN300-1167097
- Methyl(S)-3,3,3-trifluoro-2-hydroxy-2-methylpropanoate
- AKOS026736785
- CS-0227555
- 337-16-6
- (+/-)-methyl 2-hydroxy-2-trifluoromethylpropionate
- Inchi： 1S/C5H7F3O3/c1-4(10,3(9)11-2)5(6,7)8/h10H,1-2H3
- InChI Key： JQIVIJNGOXXHPV-UHFFFAOYSA-N
- SMILES： FC(C(C(=O)OC)(C)O)(F)F

Computed Properties

Exact Mass: 172.03472857g/mol
Monoisotopic Mass: 172.03472857g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 165
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 46.5Å²

methyl 3,3,3-trifluoro-2-hydroxy-2-methylpropanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1167097-50mg	methyl 3,3,3-trifluoro-2-hydroxy-2-methylpropanoate	337-16-6		50mg	$252.0	2023-10-03
Enamine	EN300-1167097-100mg	methyl 3,3,3-trifluoro-2-hydroxy-2-methylpropanoate	337-16-6		100mg	$376.0	2023-10-03
Enamine	EN300-1167097-250mg	methyl 3,3,3-trifluoro-2-hydroxy-2-methylpropanoate	337-16-6		250mg	$538.0	2023-10-03
Enamine	EN300-1167097-500mg	methyl 3,3,3-trifluoro-2-hydroxy-2-methylpropanoate	337-16-6		500mg	$847.0	2023-10-03
Enamine	EN300-1167097-1000mg	methyl 3,3,3-trifluoro-2-hydroxy-2-methylpropanoate	337-16-6		1000mg	$1086.0	2023-10-03
Enamine	EN300-1167097-2500mg	methyl 3,3,3-trifluoro-2-hydroxy-2-methylpropanoate	337-16-6		2500mg	$2127.0	2023-10-03
Enamine	EN300-1167097-5000mg	methyl 3,3,3-trifluoro-2-hydroxy-2-methylpropanoate	337-16-6		5000mg	$3147.0	2023-10-03
Enamine	EN300-1167097-10000mg	methyl 3,3,3-trifluoro-2-hydroxy-2-methylpropanoate	337-16-6		10000mg	$4667.0	2023-10-03
Enamine	EN300-1167097-0.05g	methyl 3,3,3-trifluoro-2-hydroxy-2-methylpropanoate	337-16-6		0.05g	$252.0	2023-06-08
Enamine	EN300-1167097-0.1g	methyl 3,3,3-trifluoro-2-hydroxy-2-methylpropanoate	337-16-6		0.1g	$376.0	2023-06-08

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